Cas no 90388-99-1 (ethyl({3-(trifluoromethyl)phenylmethyl})amine hydrochloride)

• Product Name: ethyl({3-(trifluoromethyl)phenylmethyl})amine hydrochloride
• CAS No: 90388-99-1
• MF: C₁₀H₁₃ClF₃N
• MW: 239.665132284164
• CID: 2723292
• PubChem ID: 49795970
• Update Time: 2025-05-19

ethyl({3-(trifluoromethyl)phenylmethyl})amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl({3-(trifluoromethyl)phenylmethyl})amine hydrochloride
• EN300-18800150
• ethyl-(3-trifluoromethylbenzyl)-amine hydrochloride
• CHEMBL13719
• 90388-99-1
• ethyl({[3-(trifluoromethyl)phenyl]methyl})amine hydrochloride
• Ethyl(([3-(trifluoromethyl)phenyl]methyl))amine hydrochloride
• N-[[3-(trifluoromethyl)phenyl]methyl]ethanamine;hydrochloride
• Z4897365221

• Inchi： 1S/C10H12F3N.ClH/c1-2-14-7-8-4-3-5-9(6-8)10(11,12)13;/h3-6,14H,2,7H2,1H3;1H
• InChI Key： XBWYYJIUWKGQAE-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)CNCC)(F)F

Computed Properties

• Exact Mass: 239.0688616Da
• Monoisotopic Mass: 239.0688616Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on ethyl({3-(trifluoromethyl)phenylmethyl})amine hydrochloride

Comprehensive Overview of Ethyl({3-(Trifluoromethyl)Phenylmethyl})Amine Hydrochloride (CAS No. 90388-99-1)

Ethyl({3-(trifluoromethyl)phenylmethyl})amine hydrochloride (CAS No. 90388-99-1) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is gaining attention due to its unique structural properties and potential uses in drug discovery and material science. Researchers and industry professionals frequently search for terms like "ethyl 3-(trifluoromethyl)benzylamine HCl", "CAS 90388-99-1 applications", and "synthesis of trifluoromethylphenylmethylamine derivatives", highlighting its relevance in modern chemistry.

The compound features a trifluoromethyl group attached to a phenyl ring, which is further linked to an ethylamine moiety. This structural motif is particularly valuable in medicinal chemistry, as the CF3 group often enhances metabolic stability and bioavailability. Recent trends in drug development emphasize the importance of fluorinated compounds, making 90388-99-1 a subject of interest for researchers exploring "fluorine in drug design" or "trifluoromethylated building blocks". Its hydrochloride salt form improves solubility, a critical factor for in vitro and in vivo studies.

In the context of green chemistry and sustainable synthesis, ethyl({3-(trifluoromethyl)phenylmethyl})amine hydrochloride is often discussed alongside "catalytic fluorination methods" and "eco-friendly amine derivatives". The compound's versatility allows it to serve as an intermediate in the production of agrochemicals, liquid crystals, and specialty polymers. Searches for "CAS 90388-99-1 supplier" or "high-purity trifluoromethylamine HCl" reflect its commercial demand in niche markets.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound. Quality control protocols for 90388-99-1 often focus on "residual solvent analysis" and "chiral purity determination", addressing common queries from quality assurance specialists. The compound's stability under various storage conditions is another frequently searched topic, particularly for laboratories optimizing "long-term chemical storage solutions".

From a regulatory perspective, proper handling of ethyl({3-(trifluoromethyl)phenylmethyl})amine hydrochloride requires adherence to standard laboratory safety practices. While not classified as hazardous under normal conditions, researchers often look up "CAS 90388-99-1 SDS" or "amine hydrochloride handling guidelines" to ensure compliance with workplace safety standards. The compound's physicochemical properties, including melting point and hygroscopicity, are critical data points for process chemists.

Emerging applications in bioconjugation chemistry and proteomics research have further expanded the utility of this compound. Its amine functionality makes it valuable for "linker chemistry in antibody-drug conjugates", a hot topic in oncology research. The trifluoromethyl group's unique 19F NMR signature also enables its use as a molecular probe, addressing growing interest in "fluorine-based imaging agents".

Market analysts note increasing patent activity surrounding derivatives of 90388-99-1, particularly in "small molecule therapeutics" and "electronic materials". This aligns with broader industry trends toward "functionalized aromatic amines" and "high-performance specialty chemicals". The compound's role in OLED technology and organic semiconductors is another area attracting research investment.

For synthetic chemists, optimization of reductive amination procedures using 3-(trifluoromethyl)benzaldehyde precursors remains an active area of investigation. Recent literature searches show spikes in queries about "one-pot amine synthesis" and "catalytic hydrogenation of imines", reflecting methodological advancements in producing compounds like ethyl({3-(trifluoromethyl)phenylmethyl})amine hydrochloride.